Cas no 28304-66-7 (Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5Z)-)

• Product Name: Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5Z)-
• CAS No: 28304-66-7
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 273146
• PubChem ID: 5463081
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5Z)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5Z)-
• (Z)-5-Ethylidene-bicyclo[2.2.1]hept-2-ene
• 5-Ethylidene-2-norbornene, cis
• Bicyclo[2.2.1]hept-2-ene, 5-ethylidene-, cis
• Bicyclo[2.2.1]hept-2-ene, 5-ethylidene-, trans
• 5S9TQH0VUV
• BICYCLO(2.2.1)HEPT-2-ENE, 5-ETHYLIDENE-, (5Z)-
• CIS-5-ETHYLIDENEBICYCLO(2.2.1)HEPT-2-ENE
• trans-5-Ethylidene-bicyclo[2.2.1]hept-2-ene
• OJOWICOBYCXEKR-WAPJZHGLSA-N
• AKOS015916324
• trans-5-ethylidenebicyclo[2.2.1]hept-2-ene
• UNII-85015B2V0R
• Q27269568
• 2-Norbornene, 5-ethylidene-, (Z)-
• (Z)-5-Ethylidenebicyclo(2.2.1)hept-2-ene
• 16219-75-3
• Tox21_303067
• 5-Ethylidene-2-norbornene, (E)-
• 5-Ethylidene-2-norbornene, trans
• (z)-5-ethylidene-2norbornene
• 5-ETHYLIDENE-2-NORBORNENE, CIS-
• 28304-66-7
• CIS-2-ETHYLIDENE-5-NORBORNENE
• Tox21_201637
• 5-Ethylidene-2-norbornene 100 microg/mL in Acetonitrile
• DTXSID1025306
• NCGC00259186-01
• NCGC00257062-01
• 85015B2V0R
• (5Z)-5-ethylidenebicyclo[2.2.1]hept-2-ene
• DTXCID505306
• trans-5-Ethylidene-bicyclo(2,2,1)hept-2-ene
• (Z)-5-ethylidene-2-norbornene
• 5-ETHYLIDENE-2-NORBORNENE
• 5-Ethylidene-2-norbornene, (Z)-
• CAS-16219-75-3
• UNII-5S9TQH0VUV

• MDL： MFCD24390166
• Inchi： 1S/C9H12/c1-2-8-5-7-3-4-9(8)6-7/h2-4,7,9H,5-6H2,1H3/b8-2-
• InChI Key： OJOWICOBYCXEKR-WAPJZHGLSA-N
• SMILES： C12C=CC(/C(=C\C)/C1)C2

Computed Properties

• Exact Mass: 120.0939
• Monoisotopic Mass: 120.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.2

Experimental Properties

• Density: Relative vapor density (air = 1): 4.1
• Melting Point: -112 °F (USCG, 1999)
• Boiling Point: 297.7 °F at 760 mm Hg (USCG, 1999)
• Flash Point: 79 °F (NTP, 1992)